Cas no 126940-15-6 (3-Amino-1,2-benzisoxazol-4-ol)
3-Amino-1,2-benzisoxazol-4-ol is a heterocyclic compound featuring both amino and hydroxyl functional groups on a benzisoxazole scaffold. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused aromatic system enhances stability while allowing for selective functionalization, enabling applications in the development of bioactive molecules. The presence of multiple reactive sites facilitates diverse derivatization pathways, supporting its use in medicinal chemistry for drug discovery. The compound’s well-defined crystalline form ensures consistent purity and handling properties, making it suitable for research and industrial-scale processes. Its balanced solubility in polar solvents further enhances its utility in synthetic applications.
3-Amino-1,2-benzisoxazol-4-ol structure
Product Name:3-Amino-1,2-benzisoxazol-4-ol
CAS No:126940-15-6
MF:C7H6N2O2
MW:150.134741306305
MDL:MFCD18804920
CID:103296
PubChem ID:135703705
Update Time:2025-05-20
3-Amino-1,2-benzisoxazol-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazol-4-ol,3-amino-
- 1,2-Benzisoxazol-4-ol,3-amino-(9CI)
- 126940-15-6
- 3-AMINO-1,2-BENZOXAZOL-4-OL
- 3-amino-benzo[d]isoxazol-4-ol
- AKOS005265025
- 3-Aminobenzo[d]isoxazol-4-ol
- SCHEMBL2882058
- 3-amino-4-hydroxy-1,2-benzisoxazole
- YPPFUPCXFIIKQD-UHFFFAOYSA-N
- 3-amino-1,2-benzisoxazol-4-ol
- 3-amino-2H-1,2-benzoxazol-4-one
- 3-Amino-1,2-benzisoxazol-4-ol
-
- MDL: MFCD18804920
- Inchi: 1S/C7H6N2O2/c8-7-6-4(10)2-1-3-5(6)11-9-7/h1-3,10H,(H2,8,9)
- InChI Key: YPPFUPCXFIIKQD-UHFFFAOYSA-N
- SMILES: O1C2C=CC=C(C=2C(N)=N1)O
Computed Properties
- Exact Mass: 150.04298
- Monoisotopic Mass: 150.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- PSA: 72.28
3-Amino-1,2-benzisoxazol-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A179830-500mg |
3-Amino-1,2-benzisoxazol-4-ol |
126940-15-6 | 500mg |
$ 645.00 | 2022-06-08 | ||
| TRC | A179830-1000mg |
3-Amino-1,2-benzisoxazol-4-ol |
126940-15-6 | 1g |
$ 1070.00 | 2022-06-08 | ||
| TRC | A179830-2500mg |
3-Amino-1,2-benzisoxazol-4-ol |
126940-15-6 | 2500mg |
$ 2135.00 | 2022-06-08 | ||
| Chemenu | CM492117-1g |
3-Aminobenzo[d]isoxazol-4-ol |
126940-15-6 | 97% | 1g |
$700 | 2024-08-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B928028-500mg |
1,2-Benzisoxazol-4-ol,3-amino-(9CI) |
126940-15-6 | 500mg |
¥7,875.00 | 2022-09-29 | ||
| eNovation Chemicals LLC | Y1003601-5g |
3-aminobenzo[d]isoxazol-4-ol |
126940-15-6 | 95% | 5g |
$1880 | 2024-07-24 | |
| eNovation Chemicals LLC | Y1003601-5g |
3-aminobenzo[d]isoxazol-4-ol |
126940-15-6 | 95% | 5g |
$1880 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1003601-5g |
3-aminobenzo[d]isoxazol-4-ol |
126940-15-6 | 95% | 5g |
$1880 | 2025-02-24 |
3-Amino-1,2-benzisoxazol-4-ol Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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